![molecular formula C24H27N3O3 B1600547 1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane CAS No. 32752-37-7](/img/structure/B1600547.png)
1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane
Overview
Description
1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane, also known as MitoQ, is a mitochondria-targeted antioxidant that has gained considerable attention in recent years due to its potential therapeutic applications. MitoQ is a derivative of CoQ10, a naturally occurring antioxidant in the body, and has been shown to have superior antioxidant properties compared to CoQ10.
Scientific Research Applications
Corrosion Inhibition in the Oil and Gas Industry
1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane has been reported as a novel corrosion inhibitor for X60 steel in environments saturated with CO2, particularly relevant in the oil and gas industry. The compound demonstrated high efficiency in inhibiting corrosion, showing better performance in hydrodynamic conditions compared to static conditions. This inhibitor functions primarily through a cathodic-type mechanism and exhibits a mixed type of inhibition behavior (Onyeachu, Chauhan, Quraishi, & Obot, 2020).
Synthesis of UV Light Absorbing Derivatives
A series of bis(resorcinyl) triazine derivatives, which can serve as UV light absorbers, were synthesized using 1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane as a starting material. These derivatives have potential applications in the protection against UV radiation (Jiang, Wang, & Li, 2008).
Production of β-Lactam Antibiotics
This compound has been used in the synthesis of key intermediates for β-lactam antibiotics, highlighting its significance in pharmaceutical research and development (Cainelli, Galletti, & Giacomini, 1998).
Development of Functional Films
1,3,5-Tris(4-methoxyphenyl)-1,3,5-triazinane derivatives have been synthesized for use in creating transparent and thermally stable polycyanurates. These materials, functioning as functional films, are advantageous in multilayer coating processes due to their solubility alteration upon thermal rearrangement (Saito, Matsumoto, Higashihara, & Ueda, 2013).
Potential in Treating Anxiety and Depression
Studies on 8-(4-methoxyphenyl)pyrazolo[1,5-a]-1,3,5-triazine derivatives have explored their use as corticotropin-releasing factor receptor-1 (CRF1) antagonists. These compounds have shown promise as potential anxiolytic or antidepressant drugs (Gilligan et al., 2009).
Applications in Polymer Chemistry
The compound has been involved in the efficient synthesis of triazine derivatives with significant use in industries such as textiles, plastics, rubber, and others. These derivatives also have applications as pesticides, dyestuffs, optical bleaches, explosives, and surface-active agents (Li & Cai, 2012).
properties
IUPAC Name |
1,3,5-tris(4-methoxyphenyl)-1,3,5-triazinane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3/c1-28-22-10-4-19(5-11-22)25-16-26(20-6-12-23(29-2)13-7-20)18-27(17-25)21-8-14-24(30-3)15-9-21/h4-15H,16-18H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCXDQGHUQVPUFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CN(CN(C2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70453665 | |
Record name | 1,3,5-Triazine, hexahydro-1,3,5-tris(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70453665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
405.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32752-37-7 | |
Record name | 1,3,5-Triazine, hexahydro-1,3,5-tris(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70453665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.